1-Methoxy-4-methylpentan-3-amine
Overview
Description
1-Methoxy-4-methylpentan-3-amine, also known as MPA, is a psychoactive substance that belongs to the amphetamine class of drugs. It is a synthetic compound that has gained popularity in recent years due to its stimulating effects on the central nervous system. MPA is a potent dopamine reuptake inhibitor and has been found to have similar effects to other amphetamine-type stimulants such as methamphetamine and MDMA.
Mechanism of Action
1-Methoxy-4-methylpentan-3-amine acts as a potent dopamine reuptake inhibitor, meaning it prevents the reuptake of dopamine from the synapse back into the presynaptic neuron. This leads to an increase in dopamine levels in the brain, resulting in the stimulating effects observed with the drug.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-Methoxy-4-methylpentan-3-amine include increased heart rate, blood pressure, and body temperature. It also leads to increased dopamine and norepinephrine levels in the brain, resulting in feelings of euphoria, increased energy, and heightened alertness.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methoxy-4-methylpentan-3-amine in lab experiments include its potent dopamine reuptake inhibition, which can be used to investigate the effects of dopamine on the central nervous system. However, the limitations of using 1-Methoxy-4-methylpentan-3-amine include its potential for abuse and addiction, as well as the lack of research on its long-term effects.
Future Directions
Future research on 1-Methoxy-4-methylpentan-3-amine could focus on its potential medical uses, such as in the treatment of attention deficit hyperactivity disorder (ADHD) and other conditions that involve dopamine dysregulation. Additionally, further research could investigate the long-term effects of 1-Methoxy-4-methylpentan-3-amine use and potential strategies for mitigating its negative effects.
Synthesis Methods
The synthesis of 1-Methoxy-4-methylpentan-3-amine involves the reaction of 4-methylpentan-3-one with hydroxylamine hydrochloride to form 4-methylpentan-3-one oxime. This is then reduced with sodium borohydride to form 4-methylpentan-3-amine. The final step involves the methylation of the amine group with dimethyl sulfate to produce 1-methoxy-4-methylpentan-3-amine.
Scientific Research Applications
1-Methoxy-4-methylpentan-3-amine has been used in scientific research to investigate the effects of dopamine reuptake inhibition on the central nervous system. It has been found to have similar effects to other amphetamine-type stimulants such as methamphetamine and MDMA in terms of increasing dopamine and norepinephrine levels in the brain.
properties
IUPAC Name |
1-methoxy-4-methylpentan-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-6(2)7(8)4-5-9-3/h6-7H,4-5,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXJHGDHEXDWPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CCOC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-4-methylpentan-3-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2806718.png)
![N-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-3-(2-methoxyethyl)-2,4-dioxo-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-7-carboxamide](/img/structure/B2806724.png)
![N'-[(4-chlorobenzyl)oxy]-N-(3-cyano-4-methoxy-2-pyridinyl)iminoformamide](/img/structure/B2806728.png)
![N-[(4-chlorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide](/img/structure/B2806736.png)
